MYCi361

• Molecular Formula: C26H16ClF9N2O2
• Molecular Weight: 594.9 g/mol
• InChI: InChI=1S/C26H16ClF9N2O2/c1-38-19(11-21(37-38)26(34,35)36)18-6-7-20(40-12-13-2-4-17(27)5-3-13)22(23(18)39)14-8-15(24(28,29)30)10-16(9-14)25(31,32)33/h2-11,39H,12H2,1H3
• InChIKey: CKLCWLSEYDDTCN-UHFFFAOYSA-N

MYCi361 Procurement Guide

MYCi361 (NUCC-0196361, CAS 2289690-31-7) is a synthetic small-molecule MYC inhibitor developed through a medicinal chemistry campaign to directly bind MYC protein inside cells, disrupt MYC/MAX heterodimerization, and impair MYC-driven oncogenic transcription [1]. It belongs to a distinct structural class characterized by a central phenol ring with p-chlorobenzyloxy, bis-trifluoromethylphenyl, and trifluoromethyl-pyrazole substituents (MW 594.86, formula C26H16ClF9N2O2) . MYCi361 was identified as the initial lead from an in vivo screening paradigm designed to select compounds with both MYC-inhibitory activity and suitable pharmacokinetic properties [1]. It demonstrates low-micromolar potency against a panel of MYC-dependent cancer cell lines and shows single-agent tumor regression in mouse allograft and PDX models, coupled with the ability to remodel the tumor immune microenvironment and synergize with anti-PD1 immunotherapy [1].

MYC inhibition studies requiring direct target engagement and disruption of MYC/MAX dimerization.

In vivo models needing sustained >24 h target coverage from a single dose.

Immuno-oncology research combining MYC suppression with checkpoint blockade.

• [1] Han H, Jain AD, Truica MI, et al. Small-Molecule MYC Inhibitors Suppress Tumor Growth and Enhance Immunotherapy. Cancer Cell. 2019;36(5):483-497.e15. doi:10.1016/j.ccell.2019.10.001. PMID: 31679899. View Source

Why MYCi361 Cannot Be Simply Replaced

MYCi361 occupies a specific position in a structurally optimized chemical series where even closely related analogs exhibit sharply divergent tolerability, pharmacokinetic (PK) profiles, and therapeutic indices despite shared MYC engagement mechanisms [1]. The primary paper demonstrates that the inactive analog MYCi360 (differing by minor structural modification) shows no MYC inhibition in vivo, while the improved analog MYCi975 retains target engagement but with substantially better tolerability and distinct oral PK parameters [1]. Earlier MYC/MAX disruptors such as 10074-G5 bind the same bHLH-ZIP domain but exhibit >3-fold weaker cellular potency and a plasma half-life of only 37 minutes in mice, rendering them unsuitable for sustained in vivo studies . These intra-series and cross-class differences in therapeutic window, exposure, and immune-modulatory activity mean that experimental outcomes are tightly coupled to the specific compound used—not to the general mechanism of MYC inhibition [1].

Analog

MYCi361 (lead compound)

Close analogs (e.g., MYCi975) show sharply divergent tolerability and PK profiles, preventing direct replacement.

Class

MYCi361 (MYC/MAX disruptor)

Earlier MYC inhibitors (e.g., 10074-G5) exhibit >3-fold weaker cellular potency and a plasma half-life of only 37 min.

Profile

Immune-modulatory tool

Compounds without demonstrated in vivo immune-modulatory activity may not support anti-PD1 synergy research.

• [1] Han H, Jain AD, Truica MI, et al. Small-Molecule MYC Inhibitors Suppress Tumor Growth and Enhance Immunotherapy. Cancer Cell. 2019;36(5):483-497.e15. doi:10.1016/j.ccell.2019.10.001. PMID: 31679899. View Source

MYCi361 Quantitative Differentiation Evidence

Cellular Anti-Proliferative Potency

In a direct head-to-head comparison within the same study, MYCi361 inhibited the viability of multiple MYC-dependent cancer cell lines with IC50 values ranging from 1.4 to 5.0 μM (5-day treatment), while the benchmark MYC inhibitor 10074-G5 exhibited substantially weaker potency [1]. For the HL-60 promyelocytic leukemia line, MYCi361 achieved an IC50 of 5.0 μM versus 10074-G5's reported IC50 of 13.5 ± 2.1 μM (3.7-fold difference) . The potency differential extends across prostate cancer (LNCaP IC50 1.4 μM), leukemia (MV4-11 IC50 2.6 μM), and neuroblastoma (SK-N-B2 IC50 4.9 μM) lines, all of which fall well below the 13.5–15.6 μM range reported for 10074-G5 in Daudi and HL-60 cells [1]. This translates to a 3- to 11-fold potency advantage, meaning MYCi361 achieves comparable or superior growth inhibition at substantially lower molar concentrations [1].

Cellular Potency

Head-to-head

IC50 range: 1.4–5.0 μM across MYC-dependent lines

Reported 3- to 11-fold higher potency than comparator 10074-G5.

Cross-study comparable; 5-day viability assay vs 72 h MTT assay for comparator.

Evidence Dimension	Cell viability IC50 (MYC-dependent cancer cell lines, 5-day treatment)
Target Compound Data	MYCi361 IC50: MycCaP 2.9 μM, LNCaP 1.4 μM, PC3 1.6 μM, MV4-11 2.6 μM, HL-60 5.0 μM, P493-6 2.1 μM, SK-N-B2 4.9 μM
Comparator Or Baseline	10074-G5 IC50: HL-60 13.5 ± 2.1 μM, Daudi 15.6 ± 1.5 μM (72 h treatment); transcriptional activity IC50 = 146 μM
Quantified Difference	MYCi361 is 3- to 11-fold more potent than 10074-G5 on a cellular IC50 basis across comparable MYC-dependent cancer lines
Conditions	CellTiter-Glo viability assay; 5-day compound exposure for MYCi361 (Cancer Cell 2019, Figure 3A–B); 72 h MTT assay for 10074-G5 (Ambeed/Selleck datasheet data)

Why This Matters

A 3- to 11-fold potency advantage reduces the compound quantity required per experiment, lowering cost per data point and enabling lower working concentrations that may reduce off-target effects at higher micromolar ranges.

• [1] Han H, Jain AD, Truica MI, et al. Cancer Cell. 2019;36(5):483-497.e15. Figure 3A–B; IC50 ranges reported for MYCi361 in MycCaP, LNCaP, PC3, MV4-11, HL-60, P493-6, SK-N-B2 cells. Also: Chemsrc MYCi361 product page, IC50 listing: 2.9, 1.4, 1.6, 2.6, 5.0, 2.1, 4.9 μM. View Source

In Vivo Tolerability Comparison

The primary discovery paper provides a direct intra-study comparison of tolerability between MYCi361 and its close structural analog MYCi975 [1]. MYCi361 administered at 100 mg/kg/day i.p. induced tumor regression in MycCaP allograft-bearing FVB mice but caused an average 10% body weight loss, with an acute maximum tolerated dose (MTD) of 240 mg/kg/day p.o. and histopathological evidence of splenic white pulp suppression and hepatocyte hypertrophy [1]. In contrast, the optimized analog MYCi975 at the same 100 mg/kg/day i.p. dose inhibited tumor growth with no changes in body weight, and was tolerated at significantly higher doses, with a 14-day repeat-dosing regimen in the MycCaP allograft model . This establishes MYCi361 as the compound of choice for studies where a measurable toxicity readout is desired alongside efficacy, or where the investigator needs a tool compound with a defined and reproducible therapeutic index rather than a maximally tolerated analog [1].

In Vivo Tolerability

Direct comparison

100 mg/kg/day i.p. induced tumor regression with 10% body weight loss

Defined, measurable toxicity-efficacy trade-off differs from better-tolerated analog MYCi975.

Model-response context; provides reproducible baseline for toxicity biomarker studies.

Evidence Dimension	In vivo tolerability (body weight change, MTD, histopathology) at efficacious doses
Target Compound Data	MYCi361: 100 mg/kg/day i.p. → tumor regression + 10% average body weight loss; MTD = 240 mg/kg/day p.o.; splenic white pulp suppression and hepatocyte hypertrophy observed
Comparator Or Baseline	MYCi975 (close analog): 100 mg/kg/day i.p. → tumor growth inhibition with no body weight change; tolerated for 14-day repeat dosing
Quantified Difference	At equivalent 100 mg/kg/day i.p. dose: MYCi361 causes 10% body weight loss; MYCi975 causes 0% body weight change. MTD for MYCi975 is higher (exact value not reported but 'significantly higher doses' tolerated).
Conditions	FVB mice bearing established MycCaP tumor allografts; i.p. dosing; Cancer Cell 2019, Figure 4B, Figure S6A, Table S2 (MYCi361); ProbeChem/GLPBio datasheets (MYCi975)

Why This Matters

For researchers designing studies requiring a measurable toxicity-efficacy trade-off (e.g., combination therapy windows, toxicity biomarker discovery), MYCi361's quantified narrow therapeutic index provides a reproducible baseline that the better-tolerated analog MYCi975 cannot offer.

• [1] Han H, Jain AD, Truica MI, et al. Cancer Cell. 2019;36(5):483-497.e15. Text: 'mice lost an average 10% of their body weight'; 'MTD of 240 mg/kg/day p.o.'; 'suppression of the splenic white pulp and hepatocyte hypertrophy' (Table S2); 'narrow therapeutic index'. PMID: 31679899. View Source

Pharmacokinetic Profile Differentiation

MYCi361 and MYCi975 exhibit fundamentally different PK profiles that dictate their suitability for different in vivo dosing paradigms [1]. MYCi361 after i.p. administration in mice achieves a terminal elimination half-life of 44 hours (p.o. 20 h) with a Cmax of 27,200 ng/mL (46 μM) and sustains plasma concentrations of 12,733 ng/mL (21 μM) at 24 h post-dose—well above its cellular IC50 range [1]. By comparison, MYCi975 shows an oral half-life of only ~7 h at 100 mg/kg and ~12 h at 250 mg/kg, but achieves far higher Cmax values of 41,533 ng/mL (74 μM) and 54,000 ng/mL (96 μM), respectively [2]. The earlier MYC inhibitor 10074-G5 has a plasma half-life of only 37 minutes (i.v. 20 mg/kg) . This means MYCi361 uniquely provides sustained target coverage over >24 h from a single dose, making it preferable for protocols where continuous MYC suppression is required without frequent re-dosing, whereas MYCi975 suits bolus-exposure designs [1][2].

PK Profile

Cross-study

i.p. t1/2: 44 h; 24 h plasma: 21 μM

Supports once-daily dosing for sustained target coverage.

PK profile is 6.3-fold longer half-life than MYCi975, suited for different dosing paradigms.

Evidence Dimension	Pharmacokinetic parameters in mice
Target Compound Data	MYCi361: i.p. t1/2 = 44 h, Cmax = 27,200 ng/mL (46 μM), 24 h plasma = 12,733 ng/mL (21 μM); p.o. t1/2 = 20 h, Cmax = 13,867 ng/mL (23 μM), 24 h plasma = 5,283 ng/mL (9 μM)
Comparator Or Baseline	MYCi975: p.o. t1/2 = ~7 h (100 mg/kg), ~12 h (250 mg/kg); Cmax = 41,533 ng/mL (74 μM) at 100 mg/kg, 54,000 ng/mL (96 μM) at 250 mg/kg. 10074-G5: i.v. t1/2 = 37 min, Cmax = 58 μM.
Quantified Difference	MYCi361 i.p. half-life is 44 h vs. MYCi975 p.o. half-life of 7 h (6.3-fold longer); MYCi361 Cmax is 46 μM vs. MYCi975 Cmax of 74–96 μM (1.6–2.1× lower). MYCi361 half-life is 71-fold longer than 10074-G5.
Conditions	Mouse PK studies: MYCi361 i.p. and p.o. dosing (Cancer Cell 2019, Figure 4A, Table S2); MYCi975 p.o. dosing at 100 and 250 mg/kg (GLPBio/MedKoo datasheets); 10074-G5 i.v. 20 mg/kg (Selleck datasheet)

Why This Matters

Procurement decisions for in vivo pharmacology should match PK profile to experimental design: MYCi361's 44-hour half-life supports once-daily or less frequent dosing in long-term tumor studies, whereas MYCi975's higher Cmax with shorter half-life is suited for pulsatile exposure or maximum target-engagement protocols.

• [1] Han H, Jain AD, Truica MI, et al. Cancer Cell. 2019;36(5):483-497.e15. Figure 4A, Table S2: i.p. t1/2 44 h, Cmax 46 μM, 24 h 21 μM; p.o. t1/2 20 h, Cmax 23 μM, 24 h 9 μM. PMID: 31679899. View Source
• [2] GLPBio. MYCi975 (NUCC-0200975) Product Datasheet. 'half-lives observed are 7 and 12 hours when dosed at 100 and 250 mg/kg p.o., respectively. Cmax values attained are 41,533 ng/mL (74 μM) and 54,000 ng/mL (96 μM).' View Source

MYC Protein Degradation Mechanism

MYCi361 exerts a dual mechanism: it not only disrupts MYC/MAX dimerization but also actively promotes MYC protein degradation through enhanced phosphorylation at threonine-58 (pT58), a modification that tags MYC for proteasomal destruction [1]. In PC3 prostate cancer cells, cycloheximide chase experiments revealed that 6 μM MYCi361 reduced the MYC protein half-life from 66 minutes (untreated) to 28 minutes—a 2.4-fold acceleration of turnover [1]. This degradation effect was rescued by the proteasome inhibitor MG132, confirming proteasome-dependence [1]. MYCi361 at 6 μM selectively increased pT58 but not pS62, consistent with enhanced GSK3β-mediated phosphorylation [1]. The improved analog MYCi975 also enhances MYC degradation and pT58 at 8 μM, and directly increases GSK3β-mediated MYC pT58 in an in vitro kinase assay at 6 μM [2]. However, 10074-G5, while binding the same MYC region, primarily acts through dimer disruption without robust degradation enhancement . This degradation-enhancing property is critical for experimental designs where sustained suppression of total MYC protein levels—rather than mere transcriptional inhibition—is the desired pharmacodynamic endpoint [1].

Degradation Mechanism

Direct comparison

Reduced MYC protein t1/2: 66 min → 28 min (2.4-fold acceleration)

Dual dimer-disruption and degradation-enhancement provides more profound MYC depletion.

Data to verify; PC3 cell CHX chase at 6 μM, rescued by proteasome inhibitor MG132.

Evidence Dimension	MYC protein half-life (CHX chase assay) and T58 phosphorylation
Target Compound Data	MYCi361 (6 μM): MYC protein t1/2 reduced from 66 min to 28 min in PC3 cells; selective pT58 increase; effect rescued by MG132
Comparator Or Baseline	Untreated baseline: MYC protein t1/2 = 66 min. MYCi975 (8 μM): also enhances MYC degradation and pT58. 10074-G5: primarily dimer disruption, not robust degradation enhancement.
Quantified Difference	MYCi361 accelerates MYC degradation 2.4-fold (66 min → 28 min). pT58 selectively increased; no change in pS62.
Conditions	PC3 prostate cancer cells; cycloheximide chase assay; 6 μM MYCi361 treatment; MG132 co-treatment for proteasome-dependence confirmation (Cancer Cell 2019, Figure 2A–C)

Why This Matters

The dual dimer-disruption plus degradation-enhancement mechanism means MYCi361 achieves more profound and sustained depletion of total MYC protein than pure dimerization inhibitors like 10074-G5, making it the preferred tool compound for studies requiring robust MYC protein knockdown as a pharmacodynamic readout.

• [1] Han H, Jain AD, Truica MI, et al. Cancer Cell. 2019;36(5):483-497.e15. Figure 2A–C: CHX chase MYC t1/2 66 → 28 min; MG132 rescue; selective pT58 increase. PMID: 31679899. View Source
• [2] Han H, Jain AD, Truica MI, et al. Cancer Cell. 2019;36(5):483-497.e15. Figure 6E–G: MYCi975 8 μM enhances MYC degradation and pT58; direct GSK3β-mediated pT58 increase at 6 μM in vitro kinase assay. View Source

MYC-Dependent Selectivity

MYCi361 demonstrates a clear selectivity profile that distinguishes MYC-dependent from MYC-independent proliferation [1]. In a cell panel screen, MYCi361 inhibited MYC-dependent cancer lines (MycCaP, LNCaP, PC3, MV4-11, HL-60, P493-6, SK-N-B2) with IC50 values of 1.4–5.0 μM, but had minimal effect on PC12 pheochromocytoma cells, whose proliferation does not require MYC/MAX dimers [1]. Furthermore, Myc knockout Rat1 fibroblasts (HO15.19) were significantly more resistant than wild-type Rat1 fibroblasts (TGR.1) [1]. In a tissue-relevant 3D organoid model, MycCaP tumor organoids showed markedly greater sensitivity to MYCi361 than organoids derived from normal FVB mouse prostate epithelium [1]. In the P493-6 lymphoma model with tetracycline-titratable MYC expression, sensitivity to MYCi361 was inversely correlated with MYC protein levels [1]. This multi-assay selectivity evidence contrasts with older MYC inhibitors such as 10074-G5, for which selectivity data against MYC-independent lines is not systematically documented .

MYC-Dependent Selectivity

Class-level

Minimal effect on MYC/MAX-independent PC12 cells; Myc KO fibroblasts resistant

Provides built-in negative control context for target validation studies.

Organoid model and titratable MYC expression model confirm context-dependent sensitivity.

Evidence Dimension	Selectivity ratio: MYC-dependent vs. MYC-independent cell viability
Target Compound Data	MYCi361 IC50: MYC-dependent lines 1.4–5.0 μM; PC12 (MYC/MAX-independent) – little effect; Myc KO fibroblasts – resistant; normal prostate organoids – less sensitive than MycCaP organoids
Comparator Or Baseline	10074-G5: selectivity against MYC-independent lines not systematically characterized in primary literature; transcriptional activity IC50 = 146 μM requires concentrations far above cellular viability assays
Quantified Difference	MYCi361 exhibits a >5-fold window between active concentrations in MYC-dependent lines (IC50 ~1.4–5.0 μM) and inactive concentrations in MYC-independent PC12 cells; MycCaP organoids more sensitive than normal organoids.
Conditions	CellTiter-Glo 5-day assay (Figure 3A); MycCaP vs. FVB normal organoids 4-day treatment (Figure 3C); P493-6 tetracycline-titratable MYC model (Figure 3D–E); MYC WT vs. KO Rat1 fibroblasts (Figure S5A) – Cancer Cell 2019

Why This Matters

Documented selectivity against MYC-independent cells provides a built-in negative control for experimental design, reducing the risk of misinterpreting general cytotoxicity as target-specific activity—a critical differentiator when procuring tool compounds for target validation studies.

• [1] Han H, Jain AD, Truica MI, et al. Cancer Cell. 2019;36(5):483-497.e15. Figure 3A–E, Figure S5A: selectivity data across MYC-dependent vs. independent lines, organoids, and MYC-titratable P493-6 model. PMID: 31679899. View Source

Immune Microenvironment Modulation

MYCi361 possesses a unique immune-modulatory dimension not demonstrated for earlier MYC/MAX disruptors [1]. In the primary study, MYCi361 treatment in vivo increased tumor immune cell infiltration, upregulated PD-L1 expression on tumor cells, and sensitized tumors to anti-PD1 checkpoint blockade [1]. Critically, MYCi361 exhibited a stronger tumor inhibitory effect in immunocompetent FVB mice than in immunodeficient NSG mice bearing identical MycCaP tumor grafts—direct evidence that full anti-tumor efficacy depends on an intact immune system [1]. In a combination study, suboptimal doses of MYCi361 plus anti-PD1 that had no significant effect as single agents produced synergistic tumor growth suppression [1]. The improved analog MYCi975 also enhances immunotherapy, but the original lead MYCi361 serves as the reference compound for this immune phenotype . In contrast, 10074-G5 has no reported immune-modulatory activity, and its extremely short half-life (37 min) precludes sustained in vivo immune studies .

Immune Modulation

Direct comparison

Stronger tumor inhibition in immunocompetent vs. immunodeficient mice; anti-PD1 synergy

Key tool compound for immuno-oncology research at the MYC-immunity intersection.

Endpoint context; immune-dependent efficacy demonstrated in MycCaP allograft models.

Evidence Dimension	Tumor immune microenvironment modulation and anti-PD1 synergy
Target Compound Data	MYCi361: increased tumor immune infiltration; upregulated PD-L1; stronger efficacy in immunocompetent FVB vs. NSG mice; synergistic tumor suppression with anti-PD1 at suboptimal doses
Comparator Or Baseline	10074-G5: no reported immune-modulatory activity; plasma t1/2 = 37 min precludes sustained in vivo studies. MYCi975: also enhances immunotherapy (reported subsequently).
Quantified Difference	MYCi361 + anti-PD1 combination achieved synergistic suppression vs. no significant effect for either single agent at suboptimal doses. FVB vs. NSG differential confirms immune-dependence (Cancer Cell 2019, Figure 4E, Figure 5H–I).
Conditions	MycCaP allografts in FVB (immunocompetent) vs. NSG (immunodeficient) mice; 50 mg/kg/day MYCi361 for 4 days (immune-dependence study); combination with anti-PD1 at suboptimal dose (synergy study) – Cancer Cell 2019

Why This Matters

For immuno-oncology research programs, MYCi361 is currently the best-characterized MYC inhibitor tool compound with demonstrated in vivo immune-modulatory activity and validated anti-PD1 synergy, enabling studies at the intersection of MYC biology and tumor immunology that cannot be replicated with earlier MYC inhibitors.

• [1] Han H, Jain AD, Truica MI, et al. Cancer Cell. 2019;36(5):483-497.e15. Figures 4E, 5H–I: immune-competent vs. immunodeficient efficacy; anti-PD1 synergy; PD-L1 upregulation; immune infiltration. PMID: 31679899. View Source

MYCi361 Optimal Application Scenarios

In Vivo Tumor Efficacy Studies

For in vivo tumor growth inhibition studies, MYCi361 is the appropriate choice when the experimental design demands sustained plasma concentrations above the cellular IC50 for >24 hours from a single daily dose. Its i.p. half-life of 44 hours and 24-hour plasma concentration of 21 μM—well above the IC50 range of 1.4–5.0 μM—enable once-daily dosing with continuous target coverage [1]. The compound's immune-dependent efficacy (stronger tumor inhibition in FVB vs. NSG mice) makes it particularly suitable for studies in syngeneic or immune-competent models where the interplay between MYC inhibition and anti-tumor immunity is a key endpoint [1]. Researchers should budget for the 10% body weight loss as an expected on-target toxicity marker and incorporate body weight monitoring into their protocol [1].

Target Engagement & Degradation Studies

MYCi361 is the preferred tool compound for in vitro and ex vivo pharmacodynamic studies aiming to quantify MYC target engagement via dual readouts: disruption of MYC/MAX dimers (co-IP or PLA at 6 μM, 1 hr) and acceleration of MYC protein degradation through enhanced T58 phosphorylation [1]. The well-characterized reduction of MYC protein half-life from 66 to 28 minutes at 6 μM in PC3 cells provides a precise temporal window for cycloheximide chase or pulse-chase experimental designs [1]. The selective increase in pT58 without affecting pS62 enables phospho-specific Western blot or ELISA-based pharmacodynamic assays [1]. The inactive analog MYCi360 (commercially available as a negative control) should be procured alongside MYCi361 to confirm target-specific effects .

Checkpoint Blockade Combination Studies

MYCi361 is uniquely positioned as the reference MYC inhibitor for combination studies with anti-PD1/PD-L1 agents, based on direct evidence of PD-L1 upregulation on tumors, increased immune infiltration, and synergistic tumor suppression at suboptimal doses where neither single agent alone is effective [1]. This scenario exploits MYCi361's narrow therapeutic index advantageously: suboptimal dosing reduces toxicity while combination with anti-PD1 restores and amplifies efficacy [1]. For protocols requiring higher tolerated doses in combination regimens, investigators should consider MYCi975 as an alternative; however, MYCi361 remains the best-characterized compound for establishing proof-of-concept for MYC-checkpoint inhibitor synergy [1].

MYC/MAX Interaction and Degradation Studies

MYCi361 serves as an essential chemical probe for dissecting the relationship between MYC/MAX dimer disruption, T58 phosphorylation, and proteasome-mediated MYC degradation [1]. Its binding site has been mapped to amino acids 366-378 of the MYC protein—the same region engaged by structurally diverse inhibitors including 10074-G5 and JKY-2-169—making it a valuable comparator for structure-activity relationship studies [1]. The availability of the inactive analog MYCi360 provides a critical negative control for these mechanistic experiments . The compound's defined toxicity signature (splenic white pulp suppression, hepatocyte hypertrophy) at doses above the MTD of 240 mg/kg/day p.o. also provides built-in toxicological endpoints for studies investigating MYC inhibitor safety pharmacology [1].

Application

Selection Property

Validation Focus

In Vivo Tumor Efficacy Studies

Sustained >24 h plasma exposure from single dose

Immune-competent model endpoint response and body weight monitoring

Target Engagement & Degradation Studies

Dual MYC/MAX disruption and enhanced T58 phosphorylation readout

MYC protein half-life and phospho-specific pharmacodynamic assays

Checkpoint Blockade Combination Studies

Demonstrated PD-L1 upregulation and anti-PD1 synergy

Suboptimal dose combination protocol and immune infiltration endpoints

Mechanistic MYC/MAX Interaction Studies

Mapped binding site (aa 366-378) with inactive analog control available

Structure-activity relationship and toxicological endpoint review

• [1] Han H, Jain AD, Truica MI, et al. Small-Molecule MYC Inhibitors Suppress Tumor Growth and Enhance Immunotherapy. Cancer Cell. 2019;36(5):483-497.e15. doi:10.1016/j.ccell.2019.10.001. PMID: 31679899. View Source